Cas no 6120-13-4 (Bicyclo[2.2.1]heptane,2-chloro-1,7,7-trimethyl-)

Bicyclo[2.2.1]heptane,2-chloro-1,7,7-trimethyl- Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane,2-chloro-1,7,7-trimethyl-
• Bornane,2-chloro- (6CI,7CI)
• Camphane, 2-chloro- (2CI)
• NSC 243650
• Bornylchlorid
• Bicyclo[2.2.1]heptane, 2-chloro-1,7,7-trimethyl-, endo-
• PD162882
• Bornyl chloride
• endo-2-Chlorobornane
• BCP32503
• NSC-243650
• SCHEMBL457759
• 2-Chloro-1,7,7-trimethylbicyclo[2.2.1]heptane
• Bicyclo[2.2.1]heptane, 2-chloro-1,7,7-trimethyl-, exo-
• Bornane, 2-chloro-, exo-
• AS-57278
• AKOS037645122
• XXZAOMJCZBZKPV-UHFFFAOYSA-N
• 2-Chloro-1,7,7-trimethylbicyclo[2.2.1]heptane #
• Bornyl chloride;2-Chlorocamphane;Turpentine camphor
• Isobornyl chloride
• 6120-13-4
• NSC243650
• +Expand

• InChIKey： XXZAOMJCZBZKPV-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H17Cl/c1-9(2)7-4-5-10(9,3)8(11)6-7/h7-8H,4-6H2,1-3H3
• SMILES： CC1(C2CCC1(C(C2)Cl)C)C

Computed Properties

• Exact Mass: 172.10201
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 172.1018782g/mol
• Heavy Atom Count: 11
• Complexity: 185
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0
• Boiling Point: 207.5±0.0 ºC (760 Torr),
• Melting Point: 142-150 ºC (methanol mixture of isomers)
• Flash Point: 68.0±4.5 ºC,
• Solubility: Insuluble (8.3E-3 g/L) (25 ºC),
• Density: 1.01±0.1 g/cm3 (20 ºC 760 Torr),